2-[(2-Ethylthiomorpholin-4-yl)methyl]pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[(2-ethylthiomorpholin-4-yl)methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C15H19N3OS/c1-2-13-11-17(7-8-20-13)10-12-9-15(19)18-6-4-3-5-14(18)16-12/h3-6,9,13H,2,7-8,10-11H2,1H3
• InChI Key: RTKGRZPRFQNNBI-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCS1)CC2=CC(=O)N3C=CC=CC3=N2
• Molecular Formula: C15H19N3OS
• Molecular Weight: 289.4 g/mol

Description

2-[(2-Ethylthiomorpholin-4-yl)methyl]pyrido[1,2-a]pyrimidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This molecule has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

2-[(2-Ethylthiomorpholin-4-yl)methyl]pyrido[1,2-a]pyrimidin-4-one has potential applications in various fields of scientific research. This molecule has been extensively studied for its anti-inflammatory, anti-cancer, and anti-viral properties. It has been shown to inhibit the activity of various enzymes, including phosphodiesterases, kinases, and proteases, which play a crucial role in the development and progression of various diseases.

Mechanism of Action

The mechanism of action of 2-[(2-Ethylthiomorpholin-4-yl)methyl]pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, it has been suggested that this molecule inhibits the activity of enzymes by binding to their active sites. This binding results in the inhibition of enzyme activity, which ultimately leads to the suppression of various cellular processes.
Biochemical and Physiological Effects:
2-[(2-Ethylthiomorpholin-4-yl)methyl]pyrido[1,2-a]pyrimidin-4-one has been shown to have various biochemical and physiological effects. This molecule has been shown to inhibit the activity of phosphodiesterases, which are enzymes that play a crucial role in the regulation of intracellular signaling pathways. Inhibition of phosphodiesterase activity results in the accumulation of intracellular cyclic nucleotides, which ultimately leads to the suppression of various cellular processes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[(2-Ethylthiomorpholin-4-yl)methyl]pyrido[1,2-a]pyrimidin-4-one in lab experiments is its high potency and specificity. This molecule has been shown to have a high affinity for various enzymes, which makes it an ideal candidate for the development of enzyme inhibitors. However, one of the major limitations of using this molecule in lab experiments is its low solubility in water, which makes it difficult to prepare solutions for in vitro experiments.

Future Directions

There are several future directions for the research on 2-[(2-Ethylthiomorpholin-4-yl)methyl]pyrido[1,2-a]pyrimidin-4-one. One of the major directions is the development of more efficient synthesis methods that can produce this molecule in high yields. Another direction is the identification of more specific targets for this molecule, which can lead to the development of more potent enzyme inhibitors. Furthermore, the evaluation of the in vivo efficacy and toxicity of this molecule is also an important direction for future research.

Synthesis Methods

2-[(2-Ethylthiomorpholin-4-yl)methyl]pyrido[1,2-a]pyrimidin-4-one can be synthesized using different methods. One of the most common methods is the reaction of 2-aminopyridine with 2-(chloromethyl)thiomorpholine in the presence of a base. This reaction results in the formation of 2-[(2-Ethylthiomorpholin-4-yl)methyl]pyrido[1,2-a]pyrimidin-4-one as a yellow solid with a high yield.